Cas no 1391062-34-2 (3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine)

• Product Name: 3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine
• CAS No: 1391062-34-2
• MF: C₂₉H₂₂N₆O₇S₂
• MW: 630.650983333588
• CID: 3162237
• PubChem ID: 135564766
• Update Time: 2025-10-29

3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine Chemical and Physical Properties

Names and Identifiers

• (3Z)-6-oxo-5-[4-(pyridin-2-ylsulfamoyl)phenyl]-3-[[4-(pyridin-2-ylsulfamoyl)phenyl]hydrazinylidene]cyclohexa-1,4-diene-1-carboxylic acid
• 3-[4-(2-Pyridylsulfamoyl)phenyl] Sulfasalazine
• UNII-MH1C2K5PXT
• Sulfasalazine specified impurity E [EP]
• IP145663
• 2-hydroxy-3-[4-(pyridin-2-ylsulfamoyl)phenyl]-5-[[4-(pyridin-2-ylsulfamoyl)phenyl]diazenyl]benzoic acid
• 2-HYDROXY-4'-((2-PYRIDINYLAMINO)SULFONYL)-5-(2-(4-((2-PYRIDINYLAMINO)SULFONYL)PHENYL)DIAZENYL)(1,1'-BIPHENYL)-3-CARBOXYLIC ACID
• 2-Hydroxy-3-[4-[(2-pyridinylamino)sulfonyl]phenyl]-5-[[4-[(2-pyridinylamino)sulfonyl]phenyl]azo]benzoic Acid; Sulfasalazine Impurity E; 3-[p-(2-Pyridylsulfamoyl)phenyl]-5-[[p-(2-Pyridylsulfamoyl)phenyl]azo]salicylic Acid;
• 2-Hydroxy-4'-(pyridin-2-ylsulfamoyl)-5-(2-(4-(pyridin-2-ylsulfamoyl)phenyl)diazenyl)biphenyl-3-carboxylic acid
• Sulfasalazine Impurity E
• MH1C2K5PXT
• (1,1'-BIPHENYL)-3-CARBOXYLIC ACID, 2-HYDROXY-4'-((2-PYRIDINYLAMINO)SULFONYL)-5-(2-(4-((2-PYRIDINYLAMINO)SULFONYL)PHENYL)DIAZENYL)-
• SULFASALAZINE IMPURITY E [EP IMPURITY]
• Q27284019
• 1391062-34-2
• G82583
• 3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine

• Inchi： 1S/C29H22N6O7S2/c36-28-24(19-7-11-22(12-8-19)43(39,40)34-26-5-1-3-15-30-26)17-21(18-25(28)29(37)38)33-32-20-9-13-23(14-10-20)44(41,42)35-27-6-2-4-16-31-27/h1-18,36H,(H,30,34)(H,31,35)(H,37,38)/b33-32+
• InChI Key： JISAHTSZQJGNHD-ULIFNZDWSA-N
• SMILES： S(C1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1O)/N=N/C1C=CC(=CC=1)S(NC1C=CC=CN=1)(=O)=O)(NC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 630.09913941Da
• Monoisotopic Mass: 630.09913941Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 217Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.2E-5 g/L) (25 ºC),

Additional information on 3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine

Comprehensive Overview of 3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine (CAS No. 1391062-34-2): Properties, Applications, and Research Insights

3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine (CAS No. 1391062-34-2) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This sulfonamide derivative, characterized by its pyridylsulfamoyl and phenyl functional groups, exhibits promising interactions with biological targets, making it a subject of interest for drug development and molecular studies.

The compound's sulfasalazine backbone is particularly noteworthy, as it shares structural similarities with established anti-inflammatory agents. Researchers are actively investigating its potential in modulating immune responses, with recent studies exploring its role in autoimmune disease management and chronic inflammation pathways. The presence of the 2-pyridylsulfamoyl moiety enhances its binding affinity to specific enzymes and receptors, offering possibilities for targeted therapy development.

In the context of current drug discovery trends, 3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine represents an important scaffold for structure-activity relationship (SAR) studies. Pharmaceutical scientists are particularly interested in how modifications to its sulfonamide linkage and aromatic systems might influence bioavailability and therapeutic efficacy. Recent computational chemistry approaches, including molecular docking simulations, have provided valuable insights into its potential binding modes with various biological targets.

The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for formulation development. Analytical chemists have developed precise HPLC methods for its quantification in complex matrices, addressing common questions about compound purity analysis and quality control in research settings. These methodological advances support its growing use in preclinical studies and pharmacological evaluations.

From a mechanistic perspective, preliminary research suggests that 3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine may influence key cellular signaling pathways, particularly those involving NF-κB activation and cytokine production. These findings align with current scientific interest in small molecule modulators of inflammatory responses. The compound's potential to cross the blood-brain barrier has also sparked investigations into its possible applications in neuroinflammatory conditions.

In synthetic chemistry, the preparation of 1391062-34-2 involves sophisticated multi-step organic synthesis with careful control of reaction conditions to ensure proper regioselectivity and functional group protection. Recent publications have described optimized synthetic routes that improve yield while maintaining high stereochemical purity, addressing common challenges in scaling up production for research purposes.

The safety profile of 3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine is currently under evaluation in various in vitro toxicity assays and ADMET studies. Early data suggest favorable pharmacokinetic properties, though comprehensive toxicological assessments are ongoing. These investigations are crucial for determining the compound's potential transition from research chemical to drug candidate status.

As the scientific community continues to explore targeted therapy approaches, compounds like 3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine offer valuable platforms for medicinal chemistry optimization. Its dual sulfonamide-pyridine architecture presents opportunities for developing novel enzyme inhibitors with potential applications across multiple therapeutic areas. Current research directions include exploring its structure-based design potential and evaluating its polypharmacological effects in complex biological systems.

The growing body of literature on CAS 1391062-34-2 reflects increasing recognition of its scientific importance. Researchers are actively addressing key questions about its molecular targets, mechanism of action, and potential therapeutic indications. As these investigations progress, 3-4-(2-Pyridylsulfamoyl)phenyl Sulfasalazine may emerge as an important tool compound for understanding inflammatory pathways and developing next-generation immunomodulatory agents.